(1R,3S)-3-Amino-cycloheptanol hydrochloride

• IUPAC Name: (1R,3S)-3-aminocycloheptan-1-ol;hydrochloride
• InChI: InChI=1S/C7H15NO.ClH/c8-6-3-1-2-4-7(9)5-6;/h6-7,9H,1-5,8H2;1H/t6-,7+;/m0./s1
• InChI Key: MUUOZVGDMPWWQU-UOERWJHTSA-N
• Canonical SMILES: C1CCC(CC(C1)N)O.Cl
• Isomeric SMILES: C1CC[C@H](C[C@H](C1)N)O.Cl
• Molecular Formula: C7H16ClNO
• Molecular Weight: 165.66 g/mol

Description

(1R,3S)-3-Amino-cycloheptanol hydrochloride is a chiral compound with significant applications in organic synthesis and pharmaceutical research. It is an alcohol derivative and can be used as a pharmaceutical intermediate . The compound is known for its optical activity and selectivity in chemical reactions, making it a valuable asset in the development of various therapeutic agents .

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of (1R,3S)-3-Amino-cycloheptanol hydrochloride typically involves the use of chiral carboxylic acids and azanol as chiral sources. The process includes a chiral Diels-Alder reaction followed by oxidation, reduction, and deprotection reactions . The reaction conditions often involve the use of copper catalysis for the oxidation step and alkaline conditions for deprotection .

Industrial Production Methods

Industrial production methods for (1R,3S)-3-Amino-cycloheptanol hydrochloride focus on optimizing yield and purity while minimizing costs. The process involves scalable reactions with readily available raw materials, ensuring high selectivity and operational safety . The use of recyclable chiral reagents and efficient extraction techniques further enhances the industrial viability of the production process .

Chemical Reactions Analysis

Types of Reactions

(1R,3S)-3-Amino-cycloheptanol hydrochloride undergoes various chemical reactions, including:

Oxidation: Conversion to corresponding ketones or aldehydes.

Reduction: Formation of amines or alcohols.

Substitution: Replacement of functional groups with nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate or chromium trioxide for oxidation, reducing agents like lithium aluminum hydride for reduction, and nucleophiles like halides for substitution reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield ketones or aldehydes, while reduction can produce primary or secondary amines .

Scientific Research Applications

(1R,3S)-3-Amino-cycloheptanol hydrochloride has a wide range of applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Investigated for its potential role in biochemical pathways and enzyme interactions.

Medicine: Utilized in the development of therapeutic agents for conditions like rheumatoid arthritis and psoriasis.

Industry: Employed in the production of pharmaceuticals and fine chemicals.

Mechanism of Action

The mechanism of action of (1R,3S)-3-Amino-cycloheptanol hydrochloride involves its interaction with specific molecular targets and pathways. It acts as an intermediate in the synthesis of biologically active compounds, influencing various biochemical processes . The compound’s chiral nature allows it to selectively interact with enzymes and receptors, enhancing its efficacy in therapeutic applications .

Comparison with Similar Compounds

Similar Compounds

• (1R,3S)-3-Aminocyclopentanol hydrochloride
• (1R,3S)-3-Aminocyclohexanol hydrochloride
• (1R,3S)-3-Aminocyclooctanol hydrochloride

Uniqueness

(1R,3S)-3-Amino-cycloheptanol hydrochloride stands out due to its unique seven-membered ring structure, which imparts distinct chemical and physical properties compared to its five-, six-, and eight-membered ring analogs . This structural difference influences its reactivity, selectivity, and overall utility in various applications .